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Compound of Interest

Compound Name: 3-Cyclopropylbenzoic acid

Cat. No.: B073178 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 3-Cyclopropylbenzoic acid, a key

organic compound utilized as a versatile building block in the synthesis of complex molecules

for pharmaceuticals and agrochemicals.[1] Its unique structure, combining an aromatic ring with

a cyclopropyl group, makes it a valuable precursor in medicinal chemistry and material science.

Core Molecular and Physical Properties
The fundamental properties of 3-Cyclopropylbenzoic acid are summarized below. This data

is essential for reaction planning, characterization, and safety considerations.
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Property Value Citations

Molecular Formula C₁₀H₁₀O₂ [1][2][3][4][5]

Molecular Weight 162.19 g/mol [4]

(also reported as 162.1852

g/mol )
[1][2][3]

CAS Number 1129-06-2 [2][3]

Appearance Solid, Crystalline Powder [1][2][5]

Synonyms
m-cyclopropylbenzoic acid,

Benzoic acid, 3-cyclopropyl-
[2][3]

Topological Polar Surface Area 37.3 Å² [3]

Hydrogen Bond Donors 1 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bond Count 2 [3]

Applications in Synthetic Chemistry
3-Cyclopropylbenzoic acid serves as a crucial starting material in organic synthesis. The

carboxylic acid group is readily functionalized, while the cyclopropyl moiety offers a strained

three-membered ring that can impart unique conformational constraints and metabolic stability

to target molecules. This makes it particularly valuable in the design of novel therapeutic

agents.

Key applications include:

Pharmaceutical Synthesis: It is a precursor for creating more complex molecules with

specific biological activities.[1] The cyclopropyl group is a common feature in modern

pharmaceuticals, often used to improve potency, selectivity, or pharmacokinetic properties.

Agrochemical Development: The compound is also utilized in the synthesis of new pesticides

and herbicides.[1]
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Material Science: A related compound, 3-Chloro-5-cyclopropylbenzoic acid, is noted for its

potential use in developing new materials, suggesting similar applications for this parent

compound.[6]

General Experimental Workflow
The following diagram illustrates a typical workflow for researchers using 3-
Cyclopropylbenzoic acid as a starting material for the synthesis of a novel derivative, such as

an amide for a drug discovery program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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